Cas no 16032-86-3 (5-(2-Aminoethyl)-3-methoxybenzene-1,2-diol)

5-(2-Aminoethyl)-3-methoxybenzene-1,2-diol is a catechol derivative featuring an aminoethyl substituent and a methoxy group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structural properties, including the catechol moiety, enable strong chelating capabilities, while the aminoethyl side chain enhances reactivity for further functionalization. This compound is particularly valuable in the development of bioactive molecules, such as neurotransmitter analogs or metal-chelating agents, due to its dual functional groups. High purity and stability under controlled conditions ensure reliable performance in research applications. Its synthetic flexibility makes it suitable for exploring structure-activity relationships in medicinal chemistry.

5-(2-Aminoethyl)-3-methoxybenzene-1,2-diol structure

16032-86-3 structure

Product Name:5-(2-Aminoethyl)-3-methoxybenzene-1,2-diol

CAS No:16032-86-3

MF:C₉H₁₃NO₃

MW:183.204422712326

CID:1094985

PubChem ID:54382520

Update Time:2025-05-28

5-(2-Aminoethyl)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 5-(2-Aminoethyl)-3-methoxybenzene-1,2-diol
- 1,2-Benzenediol, 5-(2-aminoethyl)-3-methoxy-
- Inchi： 1S/C9H13NO3/c1-13-8-5-6(2-3-10)4-7(11)9(8)12/h4-5,11-12H,2-3,10H2,1H3
- InChI Key： VAXRELHTGBYXIA-UHFFFAOYSA-N
- SMILES： COC1C(O)=C(O)C=C(CCN)C=1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3

Experimental Properties

Density: 1.248±0.06 g/cm3(Predicted)
Melting Point: 173-174 °C
Boiling Point: 374.6±37.0 °C(Predicted)
pka: 9.04±0.15(Predicted)

5-(2-Aminoethyl)-3-methoxybenzene-1,2-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1837805-1g	5-(2-aminoethyl)-3-methoxybenzene-1,2-diol	16032-86-3	1g	$1200.0	2023-09-19
Enamine	EN300-1837805-5g	5-(2-aminoethyl)-3-methoxybenzene-1,2-diol	16032-86-3	5g	$3479.0	2023-09-19
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Enamine	EN300-1837805-0.25g	5-(2-aminoethyl)-3-methoxybenzene-1,2-diol	16032-86-3	0.25g	$1104.0	2023-09-19
Enamine	EN300-1837805-0.5g	5-(2-aminoethyl)-3-methoxybenzene-1,2-diol	16032-86-3	0.5g	$1152.0	2023-09-19
Enamine	EN300-1837805-1.0g	5-(2-aminoethyl)-3-methoxybenzene-1,2-diol	16032-86-3	1g	$1200.0	2023-06-02
Enamine	EN300-1837805-2.5g	5-(2-aminoethyl)-3-methoxybenzene-1,2-diol	16032-86-3	2.5g	$2351.0	2023-09-19
Enamine	EN300-1837805-5.0g	5-(2-aminoethyl)-3-methoxybenzene-1,2-diol	16032-86-3	5g	$3479.0	2023-06-02